Cas no 2229145-44-0 (3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid
• CAS No: 2229145-44-0
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6318375
• PubChem ID: 165644254
• Update Time: 2025-05-28

3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid
• 2229145-44-0
• 3-(4-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)butanoic acid
• EN300-1903242

• Inchi： 1S/C15H21NO5/c1-9(7-13(18)19)11-6-5-10(8-12(11)17)16-14(20)21-15(2,3)4/h5-6,8-9,17H,7H2,1-4H3,(H,16,20)(H,18,19)
• InChI Key： QSKLPCSSWGNAAK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)O)C(C)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid

Comprehensive Overview of 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid (CAS No. 2229145-44-0)

The compound 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid (CAS No. 2229145-44-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amino group and a hydroxyphenyl moiety, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, particularly in the design of protease inhibitors and anti-inflammatory agents.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid in drug discovery?" The answer lies in its versatile functional groups, which allow for further derivatization. The Boc group serves as a protective group for amines, enabling selective reactions at other sites of the molecule. Meanwhile, the hydroxyphenyl and butanoic acid segments provide sites for conjugation or modification, making it a flexible building block in medicinal chemistry.

Another hot topic in the scientific community is the role of carboxylic acid derivatives in sustainable chemistry. 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid aligns with this trend, as its synthesis can be optimized to reduce waste and improve atom economy. Researchers are exploring greener synthetic routes, such as catalytic methods or solvent-free reactions, to produce this compound more efficiently. This focus on sustainability resonates with the broader shift toward environmentally friendly practices in chemical manufacturing.

The compound’s CAS No. 2229145-44-0 is often used as a unique identifier in patent literature and regulatory documents. For instance, a search for "CAS 2229145-44-0 applications" reveals its mention in several patents related to kinase inhibitors and immunomodulators. This highlights its relevance in cutting-edge therapeutic areas, including oncology and autoimmune diseases. The growing demand for targeted therapies has further amplified interest in such intermediates.

From a structural perspective, the presence of both hydrophilic (carboxylic acid) and hydrophobic (tert-butoxy) regions in the molecule enhances its compatibility with biological systems. This amphiphilic nature is crucial for improving drug bioavailability, a key concern in modern pharmacology. Researchers are investigating how modifications to the butanoic acid chain or the hydroxyphenyl ring can fine-tune the compound’s pharmacokinetic properties.

In analytical chemistry, 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid is often characterized using techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for its use in high-value applications. Quality control protocols for this compound are stringent, reflecting its importance in research and development.

As the pharmaceutical industry continues to explore small-molecule therapeutics, intermediates like CAS 2229145-44-0 will remain in focus. Its balanced properties—combining reactivity, stability, and versatility—make it a cornerstone in synthetic campaigns. Future studies may delve into its potential as a scaffold for peptidomimetics or as a ligand in catalysis, further expanding its utility.

In summary, 3-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid represents a convergence of innovation in organic synthesis and drug design. Its multifaceted applications, coupled with the scientific community’s emphasis on sustainability and efficiency, ensure its continued relevance. For researchers seeking reliable intermediates with proven track records, this compound offers both performance and promise.